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Compound of Interest

Compound Name:
Diammonium

propylenebis(dithiocarbamate)

CAS No.: 84332-87-6

Cat. No.: B12673028

Get Quote

Part 1: Chemical Identity & Physicochemical
Context[1]
Compound: Diammonium propylenebis(dithiocarbamate) CAS Number: 84332-87-6

Synonyms: Carbamodithioic acid, (1-methyl-1,2-ethanediyl)bis-, diammonium salt; Ammonium

propylenebisdithiocarbamate. Molecular Formula: C₅H₁₄N₄S₄ Molecular Weight: 274.45 g/mol

Critical Physicochemical Properties
Solubility: Highly soluble in water (contrast with Propineb, which is insoluble). This high

solubility significantly increases the risk of acute systemic absorption upon mucosal contact.

Stability: Hygroscopic and unstable in acidic environments. Rapidly hydrolyzes to release

carbon disulfide (CS₂) and propylenethiourea (PTU).

Appearance: Typically a yellow to off-white crystalline solid or powder with a slight

amine/sulfur odor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12673028#bc-rfq
https://www.benchchem.com/product/b12673028/docs?utm_src=pdf-body#technical-guide-toxicity-profile-safety-data-for-diammonium-propylenebis-dithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12673028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Toxicological Mechanism & Profile
Mechanism of Action: The "Lethal Synthesis"
The toxicity of DAPDTC is not intrinsic to the parent molecule alone but is driven by its

metabolic degradation. Upon ingestion or absorption, the molecule undergoes hydrolysis and

metabolic breakdown.

Acid Hydrolysis: In the acidic environment of the stomach (or acidic aqueous solution), the

dithiocarbamate moiety cleaves.

CS₂ Release: Generates carbon disulfide, a neurotoxin affecting the peripheral nervous

system.

PTU Formation: The propylene backbone cyclizes to form Propylenethiourea (PTU).

Key Insight: PTU is a potent thyrotoxicant. It inhibits thyroid peroxidase (TPO), the enzyme

responsible for iodinating tyrosine residues in thyroglobulin. This blocks the synthesis of T3 and

T4 hormones, triggering a feedback loop where the pituitary releases excess TSH, leading to

thyroid hyperplasia (goiter) and potential neoplasia.

Visualization: Metabolic Activation Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12673028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diammonium
Propylenebis(dithiocarbamate)

(Soluble Salt)

Propylenebis
(dithiocarbamic acid)

 Hydrolysis (pH < 7)

Carbon Disulfide
(CS₂)

[Neurotoxic]

 Cleavage

Propylenethiourea
(PTU)

[Thyrotoxic]

 Cyclization

Thyroid Peroxidase
(Enzyme Inhibition)

 Inhibits

Reduced T3/T4
Synthesis

 Blocks Iodination

Thyroid Hyperplasia
(Goiter/Tumors)

 TSH Feedback Loop

Click to download full resolution via product page

Caption: Figure 1.[1][2][3] The metabolic degradation of DAPDTC leads to the formation of

PTU, the primary driver of thyroid toxicity.

Toxicity Data Summary
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Endpoint Classification
Key Findings &
Thresholds

Acute Oral Toxicity Category 4 (Harmful)

LD50 (Rat): Estimated 1000–

2000 mg/kg (inferred from

Propineb/Ammonium salts).

Skin Irritation Category 2 (Irritant)

Ammonium salts cause

significant irritation to moist

skin.

Eye Irritation Category 2A (Severe)

High risk of corneal opacity

due to alkaline ammonium

release.

Sensitization Skin Sensitizer (1B)
Dithiocarbamates are known

contact allergens.

Carcinogenicity Suspected (Cat 2)

Linked to PTU-induced thyroid

tumors in chronic rodent

studies.

Reproductive Tox Category 2 (Suspected)
PTU is teratogenic; crosses

the placental barrier.

Target Organs STOT-RE (Thyroid)
Thyroid gland enlargement,

neuropathy (CS₂ effect).

Part 3: Safety Data Sheet (SDS) Framework
This section outlines the critical controls required for a laboratory SDS. Do not rely on generic

"dust" warnings; this compound requires specific protocols for thyroid protection and ammonia

management.

Hazard Identification (GHS)
Signal Word:WARNING

Hazard Statements:
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H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4][5][6]

H317: May cause an allergic skin reaction.[5]

H361d: Suspected of damaging the unborn child (due to PTU metabolite).

H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure.[2]

[7]

H400: Very toxic to aquatic life.[5]

Handling & Storage Protocol
Engineering Controls: Use ONLY in a certified chemical fume hood. The ammonium salt can

release ammonia gas and CS₂ upon exposure to moisture.

Storage: Store at 2–8°C (Refrigerated). Keep under inert atmosphere (Nitrogen/Argon) if

possible. Moisture sensitivity is high; hydrolysis creates toxic gas pressure in sealed

containers.

Incompatibility: Acids (releases CS₂ instantly), Oxidizers (fire hazard), Heavy metal salts

(precipitates insoluble dithiocarbamates).

Emergency Response (Self-Validating Protocol)
Inhalation: Move to fresh air. If "rotten cabbage" odor (CS₂) is detected, assume significant

exposure.

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

transdermal absorption of dithiocarbamates).

Spill Cleanup:

Evacuate area.[4][8]

Wear Tyvek suit and P100 respirator.
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Cover spill with dry lime or soda ash (to neutralize potential acid contact).

Collect in a waste container labeled "Sulfur/Ammonium Waste".

Part 4: Experimental Protocols
Protocol: Analytical Quantitation via CS₂ Evolution
Expertise Note: Direct HPLC analysis of the salt is difficult due to instability. The standard

method converts the dithiocarbamate backbone into CS₂ for colorimetric or GC detection.

Methodology:

Digestion: Dissolve 10 mg of DAPDTC sample in 50 mL degassed water.

Hydrolysis: Add 20 mL of 20% SnCl₂ in HCl to the reaction flask. Heat to boiling under reflux.

Trapping: Channel the evolved gas stream through a trap containing 10% Cadmium Sulfate

(removes H₂S interference).

Detection: Bubble the gas into a solution of Viles Reagent (Cupric acetate + Diethanolamine

in Ethanol).

Quantification: Measure absorbance of the resulting yellow copper-dithiocarbamate complex

at 435 nm.

Validation: Construct a calibration curve using pure CS₂ or a standardized Propineb

reference.

Protocol: In Vitro Thyroid Peroxidase (TPO) Inhibition
Assay
Purpose: To assess the endocrine disrupting potential of the metabolite PTU.[7]

Enzyme Source: Porcine thyroid microsomes.

Substrate: Guaiacol (oxidizable substrate).
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Reaction: Incubate microsomes with varying concentrations of DAPDTC metabolite (PTU) +

KI + H₂O₂.

Readout: Monitor the oxidation of guaiacol spectrophotometrically at 470 nm.

Result: Calculate IC50. A value < 10 µM indicates potent thyroid disruption.

Visualization: Safety Decision Tree
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Caption: Figure 2. Decision logic for mitigating phase-specific risks of DAPDTC handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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